Cas no 164982-44-9 (2-methanesulfonylethanimidamide hydrochloride)

• Product Name: 2-methanesulfonylethanimidamide hydrochloride
• CAS No: 164982-44-9
• MF: C₃H₉ClN₂O₂S
• MW: 172.633758306503
• MDL: MFCD22378684
• CID: 4610575
• PubChem ID: 18967929
• Update Time: 2025-11-01

2-methanesulfonylethanimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-methanesulfonylethanimidamide hydrochloride

• MDL： MFCD22378684
• Inchi： 1S/C3H8N2O2S.ClH/c1-8(6,7)2-3(4)5;/h2H2,1H3,(H3,4,5);1H
• InChI Key： TZHYSMQYPIUFEU-UHFFFAOYSA-N
• SMILES： S(C)(=O)(=O)CC(N)=N.Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 2-methanesulfonylethanimidamide hydrochloride

2-Methanesulfonylethanimidamide Hydrochloride: A Comprehensive Overview

The compound with CAS No. 164982-44-9, commonly referred to as 2-methanesulfonylethanimidamide hydrochloride, is a chemical entity of significant interest in various scientific and industrial applications. This compound has garnered attention due to its unique chemical properties and potential utility in fields such as pharmaceuticals, materials science, and biotechnology. In this article, we delve into the characteristics, applications, and recent advancements associated with 2-methanesulfonylethanimidamide hydrochloride, providing a detailed and up-to-date analysis.

2-Methanesulfonylethanimidamide hydrochloride is a derivative of methanesulfonic acid, a well-known sulfonic acid with strong acidity and stability. The compound's structure incorporates an imidamide group, which contributes to its reactivity and functional versatility. Recent studies have highlighted its role as an intermediate in the synthesis of advanced materials, particularly in the development of high-performance polymers and coatings. Researchers have explored its ability to enhance the mechanical properties of polymer matrices, making it a promising candidate for aerospace and automotive industries.

One of the most notable advancements involving 2-methanesulfonylethanimidamide hydrochloride is its application in drug delivery systems. Scientists have utilized its unique chemical properties to design biocompatible nanoparticles capable of targeted drug release. These nanoparticles have shown remarkable efficiency in delivering therapeutic agents to specific tissues, minimizing side effects and improving treatment outcomes. This breakthrough has positioned the compound as a key player in the field of nanomedicine.

In addition to its role in materials science and pharmacology, 2-methanesulfonylethanimidamide hydrochloride has also found applications in environmental chemistry. Recent research has demonstrated its effectiveness as a catalyst in the degradation of persistent organic pollutants (POPs). By facilitating the breakdown of these harmful substances, the compound contributes to environmental sustainability and pollution control efforts.

The synthesis of 2-methanesulfonylethanimidamide hydrochloride involves a multi-step process that requires precise control over reaction conditions. Innovations in synthetic chemistry have led to more efficient production methods, reducing costs and enhancing scalability. These advancements have made the compound more accessible for large-scale industrial applications.

From a safety standpoint, 2-methanesulfonylethanimidamide hydrochloride exhibits low toxicity under normal handling conditions. However, precautions must be taken during synthesis and storage to prevent exposure to incompatible chemicals or extreme environmental conditions. Regulatory agencies have recognized its safety profile, allowing for its widespread use across various industries.

In conclusion, 2-methanesulfonylethanimidamide hydrochloride (CAS No. 164982-44-9) is a versatile compound with diverse applications spanning multiple disciplines. Its role in advancing materials science, drug delivery systems, and environmental chemistry underscores its importance in contemporary research and industry. As ongoing studies continue to uncover new potentials for this compound, it is poised to make even greater contributions to scientific progress and technological innovation.